Cas no 380-71-2 (Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester
• CAS No: 380-71-2
• MF: C₁₆H₂₀FNO₅
• MW: 325.33210849762
• CID: 1488049
• PubChem ID: 2727877
• Update Time: 2025-04-21

Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester
• diethyl 2-acetamido-2-[(4-fluorophenyl)methyl]propanedioate
• HMS559D06
• diethyl (acetylamino)(4-fluorobenzyl)propanedioate
• 380-71-2
• Maybridge1_006232
• CCG-248549
• Diethyl 2-acetamido-2-(4-fluorobenzyl)malonate
• STK369241
• BRD-K33419625-001-01-1
• AKOS000716411
• DTXSID90369476

• Inchi： 1S/C16H20FNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-6-8-13(17)9-7-12/h6-9H,4-5,10H2,1-3H3,(H,18,19)
• InChI Key： UQUZGASRQMSXGN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)OCC)(C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 325.13255090g/mol
• Monoisotopic Mass: 325.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.7Ų